Cas no 35031-55-1 (1-(2,4-dimethylphenyl)propan-1-one)

1-(2,4-dimethylphenyl)propan-1-one structure
35031-55-1 structure
Product Name:1-(2,4-dimethylphenyl)propan-1-one
CAS No:35031-55-1
MF:C11H14O
MW:162.228263378143
CID:295285
PubChem ID:583762
Update Time:2024-10-30

1-(2,4-dimethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1-(2,4-dimethylphenyl)-
    • 1-(2,4-dimethylphenyl)propan-1-one(SALTDATA: FREE)
    • 2’,4’-DIMETHYLPROPIOPHENONE
    • 1-(2,4-Dimethylphenyl)-1-propanone
    • 1-(2,4-Dimethylphenyl)propan-1-one
    • 1-(2,4-dimethylphenyl) propan-1-one
    • FT-0690599
    • DTXSID801310078
    • N12084
    • AKOS000152920
    • 2,5-DimethylphenylA currencythylketon
    • 1-(2,4-Dimethylphenyl)-1-propanone #
    • 2,4-Dimethylpropiophenone
    • 1-(2,4-Dimethyl-phenyl)-propan-1-one
    • 35031-55-1
    • STK397401
    • ethyleneglycoldiglycidylether
    • SCHEMBL581464
    • 2',4'-Dimethylpropiophenone
    • 2-4-dimethylpropiophenone
    • 1-Propanone, 1-(2,4-dimethylphenyl)-
    • CS-0316128
    • UWFRVQVNYNPBEF-UHFFFAOYSA-N
    • BS-37802
    • MFCD01993683
    • 2a(2),4a(2)-Dimethylpropiophenone
    • 1-(2,4-dimethylphenyl)propan-1-one
    • MDL: MFCD01993683
    • Inchi: 1S/C11H14O/c1-4-11(12)10-6-5-8(2)7-9(10)3/h5-7H,4H2,1-3H3
    • InChI Key: UWFRVQVNYNPBEF-UHFFFAOYSA-N
    • SMILES: O=C(CC)C1C=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 162.10452
  • Monoisotopic Mass: 162.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 21
  • XLogP3: 2.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 0.954
  • Boiling Point: 249.7°C at 760 mmHg
  • Flash Point: 98.7°C
  • Refractive Index: 1.506
  • PSA: 17.07
  • LogP: 2.89610

1-(2,4-dimethylphenyl)propan-1-one Pricemore >>

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